Cas no 693285-62-0 (4,6-Dichloro-2-trifluoromethyl-nicotinic acid methyl ester)

• Product Name: 4,6-Dichloro-2-trifluoromethyl-nicotinic acid methyl ester
• CAS No: 693285-62-0
• MF: C₈H₄Cl₂F₃NO₂
• MW: 274.024070739746
• MDL: MFCD11977826
• CID: 4716117
• Update Time: 2023-08-16

4,6-Dichloro-2-trifluoromethyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 4,6-dichloro-2-(trifluoromethyl)nicotinate
• 4,6-dichloro-2-trifluoromethyl-nicotinic acid methyl ester
• methyl 4,6-dichloro-2-(trifluoromethyl)pyridine-3-carboxylate
• 4,6-Dichloro-2-trifluoromethyl-nicotinic acid methyl ester

• MDL： MFCD11977826
• Inchi： 1S/C8H4Cl2F3NO2/c1-16-7(15)5-3(9)2-4(10)14-6(5)8(11,12)13/h2H,1H3
• InChI Key： CSWFEYVXBJPAEY-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(F)(F)F)C=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 272.9571182 g/mol
• Monoisotopic Mass: 272.9571182 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2
• Molecular Weight: 274.02